Cas no 2138191-06-5 ((2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride)

• Product Name: (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride
• CAS No: 2138191-06-5
• MDL: MFCD31558633
• CID: 4640872
• PubChem ID: 132344511
• Update Time: 2025-05-19

(2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride

• MDL： MFCD31558633

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride

Comprehensive Guide to (2-aminoethyl)(cyclopropylmethyl)amine Dihydrochloride (CAS No. 2138191-06-5)

(2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride is a specialized organic compound with the CAS number 2138191-06-5. This compound, often referred to in scientific literature, has garnered attention due to its unique structural properties and potential applications in various fields. Researchers and industry professionals are increasingly interested in its synthesis, properties, and uses, making it a trending topic in chemical research and pharmaceutical development.

The molecular structure of (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride features a cyclopropylmethyl group attached to an aminoethylamine backbone, with two hydrochloride salts. This configuration contributes to its stability and solubility in aqueous solutions, which is crucial for its applications in biochemical assays and drug discovery. The compound’s CAS no 2138191-06-5 is frequently searched in databases like PubChem and Reaxys, highlighting its relevance in modern chemistry.

One of the key reasons for the growing interest in (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride is its role as a building block in organic synthesis. Chemists utilize it to create more complex molecules, particularly in the development of pharmaceutical intermediates. Its versatility has led to inquiries about its synthesis methods and purity standards, which are common search queries among professionals in the field.

In the context of drug discovery, CAS 2138191-06-5 has been explored for its potential as a precursor in the design of novel therapeutic agents. The compound’s amine functionality makes it a candidate for modifying drug molecules to enhance their bioavailability or target specificity. This aligns with current trends in precision medicine and small-molecule drug development, topics frequently discussed in scientific forums and conferences.

Another area where (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride finds application is in material science. Researchers are investigating its use in the synthesis of polymers and coatings, where its amine groups can facilitate cross-linking reactions. This has sparked discussions about its thermal stability and reactivity, which are critical for industrial applications.

The safety profile of CAS no 2138191-06-5 is another hot topic. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its integrity. Laboratories often search for material safety data sheets (MSDS) and handling guidelines to comply with regulatory standards. This underscores the importance of transparency and safety in chemical research.

Market dynamics for (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride are also evolving. With increasing demand from the pharmaceutical and biotechnology sectors, suppliers are focusing on scalable synthesis methods and high-purity batches. Searches for bulk suppliers and custom synthesis services reflect this trend, as companies seek reliable sources for their research and production needs.

In summary, (2-aminoethyl)(cyclopropylmethyl)amine dihydrochloride (CAS No. 2138191-06-5) is a compound of significant interest due to its versatile applications and relevance in cutting-edge research. Its role in organic synthesis, drug development, and material science makes it a valuable asset for scientists and industries alike. As research progresses, its potential is likely to expand, further solidifying its place in the chemical landscape.